Cas no 60509-61-7 (Butyl(pyridin-3-ylmethyl)amine dihydrochloride)

• Product Name: Butyl(pyridin-3-ylmethyl)amine dihydrochloride
• CAS No: 60509-61-7
• MF: C₁₀H₁₈Cl₂N₂
• MW: 237.169320583344
• CID: 4715547
• Update Time: 2025-05-20

Butyl(pyridin-3-ylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• butyl[(pyridin-3-yl)methyl]amine dihydrochloride
• Butyl(pyridin-3-ylmethyl)amine dihydrochloride

• Inchi： 1S/C10H16N2.2ClH/c1-2-3-6-11-8-10-5-4-7-12-9-10;;/h4-5,7,9,11H,2-3,6,8H2,1H3;2*1H
• InChI Key： VDABEEXJXOXOBR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC1C=NC=CC=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 104
• Topological Polar Surface Area: 24.9

Additional information on Butyl(pyridin-3-ylmethyl)amine dihydrochloride

Recent Advances in the Application of Butyl(pyridin-3-ylmethyl)amine Dihydrochloride (CAS 60509-61-7) in Chemical Biology and Pharmaceutical Research

Butyl(pyridin-3-ylmethyl)amine dihydrochloride (CAS 60509-61-7) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridine and butylamine functional groups, serves as a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the key areas of research involving Butyl(pyridin-3-ylmethyl)amine dihydrochloride is its use as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to develop novel inhibitors targeting specific kinases, with promising results in preclinical studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in enhancing the binding affinity of inhibitors targeting the JAK-STAT pathway, which is implicated in various cancers.

In addition to its role in kinase inhibitor development, Butyl(pyridin-3-ylmethyl)amine dihydrochloride has also been investigated for its potential in modulating neurotransmitter systems. A recent study in the European Journal of Pharmacology highlighted its use as a precursor in the synthesis of ligands for nicotinic acetylcholine receptors (nAChRs). These receptors are important targets for treating neurological disorders such as Alzheimer's disease and schizophrenia. The study reported that derivatives of this compound exhibited high selectivity and potency in binding to specific nAChR subtypes, suggesting its potential for further drug development.

Another notable application of Butyl(pyridin-3-ylmethyl)amine dihydrochloride is in the field of chemical biology, where it has been employed as a tool compound for studying protein-ligand interactions. Its structural features make it an ideal candidate for probing the binding sites of various proteins, enabling researchers to gain insights into the molecular mechanisms underlying disease processes. A 2022 study in ACS Chemical Biology utilized this compound to investigate the allosteric modulation of G protein-coupled receptors (GPCRs), revealing new avenues for designing allosteric modulators with improved therapeutic profiles.

Despite these advancements, challenges remain in the optimization of Butyl(pyridin-3-ylmethyl)amine dihydrochloride-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its applications underscore its potential as a cornerstone in future drug discovery efforts. Ongoing studies are expected to shed more light on its pharmacological properties and expand its utility in treating a wider range of diseases.

In conclusion, Butyl(pyridin-3-ylmethyl)amine dihydrochloride (CAS 60509-61-7) represents a promising chemical entity with diverse applications in chemical biology and pharmaceutical research. Its role in the development of kinase inhibitors, neurotransmitter modulators, and tool compounds for studying protein-ligand interactions highlights its significance in advancing therapeutic innovations. As research continues to uncover new possibilities for this compound, it is poised to make substantial contributions to the field of medicinal chemistry and beyond.